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Compound of Interest |

Compound Name: Bromomethanesulfonyl bromide
CAS No.: 54730-18-6
Cat. No.: B1278707

Get Quote

Executive Summary

Bromomethanesulfonyl bromide (CAS: 54830-47-8) represents a distinct class of high-
energy electrophiles used primarily for introducing the bromomethanesulfonyl (ngcontent-ng-
€c2307461527=""_nghost-ng-c2764567632="" class="inline ng-star-inserted">

) pharmacophore or protecting group. Unlike standard methanesulfonyl chloride (MsCl), BMSB
presents a dual-reactivity hazard: it acts as both a sulfonylating agent (attacking nucleophiles
at the sulfur) and a potential alkylating agent (via the ngcontent-ng-c2307461527=""_nghost-
ng-c2764567632="" class="inline ng-star-inserted">

-bromo carbon).

This guide moves beyond generic Safety Data Sheet (SDS) warnings to provide a field-proven
operational framework. The core directive is Containment and Controlled Hydrolysis.[1] Due to
its lachrymatory nature and potential to release hydrogen bromide (HBr) gas upon contact with
ambient moisture, strict adherence to the engineering controls and quenching protocols
detailed below is mandatory.[1]

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1278707#bc-rfq
https://www.benchchem.com/product/b1278707/docs?utm_src=pdf-body#handling-precautions-for-bromomethanesulfonyl-bromide-a-technical-guide
https://www.youtube.com/watch?v=KhfAPjl6yh4
https://www.youtube.com/watch?v=KhfAPjl6yh4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278707?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Part 1: Chemical Profile & Reactivity Matrix[1]

To handle BMSB safely, one must understand its failure modes. It is not merely "corrosive"; it is

a moisture-sensitive lachrymator that degrades into toxic byproducts.[1]

hvsicochemical ies[11[21[3][4]

Property

Value

Operational Implication

CAS Number

54830-47-8

Unique identifier for inventory

tracking.[1]

Molecular Formula

ngcontent-ng-c2307461527=""
_nghost-ng-c2764567632=""

class="inline ng-star-inserted">

High bromine content implies
high density (>2.5 g/mL).

Physical State

Low-Melting Solid or Dense
Liquid

May crystallize in storage;
requires gentle warming or

handling as a melt.

Low volatility, but vapors are

Boiling Point >80°C (at reduced pressure)
potent lachrymators.
N Reacts violently with water,
Solubility DCM, THF, Toluene )
alcohols, and amines.
Pipetting Hazard: High density
] can cause liquid to drip from
Density ~2.57 g/cm3

standard pipette tips due to
gravity.

The "Double Threat" Reactivity

BMSB possesses two electrophilic sites, necessitating specific quenching logic:

o Sulfonyl Center (

): Reacts with nucleophiles (amines, alcohols) to form sulfonamides/sulfonates.

o Hazard:[1][2][3][4][5][6][7][8] Releases HBr immediately.
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» Alpha-Carbon (ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-
star-inserted">

): The
group is activated by the electron-withdrawing sulfonyl group.

o Hazard:[1][2][3][4][5][6][71[8] Potential alkylating agent (mutagenic risk).

Part 2: Comprehensive Hazard Assessment[1]
Acute Health Effects[1]

e Inhalation (H330): Fatal if inhaled.[1][3][7][9] The compound hydrolyzes in the respiratory
tract to form hydrobromic acid and bromomethanesulfonic acid, causing severe chemical
pneumonitis.[1]

o Skin/Eye Contact (H314): Causes severe burns.[3][6][7][9][10][11] As a lachrymator, even
trace vapors will cause immediate blepharospasm (involuntary eye closure), blinding the
operator during a critical handling event.[1]

Reactivity Hazards[1][13]
e Hydrolysis:

o Note: Unlike HCI, HBr gas is denser and can accumulate in low-lying areas of the fume
hood.[1]

o Material Incompatibility:

o Plastics: Halogenated sulfonyl halides can swell or dissolve standard
polypropylene/polycarbonate syringes.[1]

o Metals: Corrodes stainless steel; use Hastelloy or glass-lined reactors for scale-up.[1]

Part 3: Engineering Controls & PPE (Defense in
Depth)

The following decision tree outlines the required safety barriers based on operation scale.
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Operation Scale Assessment

Small Scale (< 19) Large Scale (> 19)

l

Standard Fume Hood High-Flow Fume Hood

Sash < 18 inches Silver Shield/Laminate Gloves
Double Nitrile Gloves Face Shield + Goggles

I
:Spill Scenario

Y

Respiratory Protection:
Only required if outside containment (Emergency)

Click to download full resolution via product page

Figure 1: PPE and Engineering Control Decision Matrix based on scale.

Glove Selection (Critical)

Standard nitrile gloves provide only incidental splash protection against brominated sulfonyl
halides.

e Primary Layer: Silver Shield® (Laminate) or Viton®.[1] These provide >4 hours breakthrough

time.

o Outer Layer: Standard Nitrile (for dexterity and to protect the inner glove).[1]

Part 4: Operational Protocols
Storage and Stability[1]

e Temperature: Store at 2—8°C. Cold storage slows hydrolysis from trace moisture.[1]

¢ Atmosphere: Store under Argon or Nitrogen.[1]
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o Visual Check: If the liquid/solid has turned dark orange or red, free bromine (ngcontent-ng-
c2307461527=""_nghost-ng-c2764567632="" class="inline ng-star-inserted">

) has formed due to decomposition. Do not use.

Transfer and Weighing

Never weigh BMSB on an open benchtop balance.

Protocol A: The "Syringe Difference" Method (For Liquids/Melts)

Tare a dry, nitrogen-flushed flask with a septum in the fume hood.

Use a Glass Syringe with a Luer-lock needle.[1] Reason: BMSB may swell rubber plungers
in plastic syringes, causing them to seize.[1]

Withdraw the reagent from the source bottle.[1]

Inject into the flask.

Weigh the flask again to determine the mass added.

Protocol B: The "Solid Transfer" Method (For Solids)

e Bring the source container into the fume hood.[1]

» Transfer the approximate amount into a tared vial inside the hood.

o Cap the vial tightly before moving it to the balance.

Reaction Setup

e Solvent: Use anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF).

o Base: Always have a base (Triethylamine or Pyridine) present before adding BMSB to
scavenge the HBr produced.[1]

o Addition: Add BMSB dropwise at 0°C to control the exotherm.
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Part 5: Quenching and Waste Disposal[1]

The "Water Dump" method is dangerous. Adding water directly to neat BMSB generates a
violent exotherm and a cloud of acid gas.[1]

Controlled Quenching Workflow

Reaction Mixture .
(Contains BMSB) Coolto 0°C \
Slow Addition Check pH Agueous Waste
- (Dropwise) (Must be > 9) (Halogenated)

Prepare Quench Soln:
10% NaHCO3 or NaOH

Click to download full resolution via product page
Figure 2: Safe quenching protocol avoiding direct water contact.[1]
Step-by-Step Quench:

Cool the reaction mixture to 0°C.

Prepare a quenching solution of saturated Sodium Bicarbonate (

) or 2M NaOH.

Slowly add the basic solution to the reaction.[1] Causality: The base neutralizes the HBr

immediately as it forms, preventing gas evolution.[1]

Verify pH is basic (>9) to ensure complete hydrolysis of the sulfonyl bromide.

Disposal

e Labeling: Waste must be labeled "Corrosive," "Toxic," and "Halogenated Solvent."

e Segregation: Do not mix with strong oxidizers or acetone (potential for brominated acetone
formation, a potent lachrymator).
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(Note: Specific peer-reviewed literature on BMSB handling is scarce; protocols are derived
from standard sulfonyl halide safety practices and analogue chemistry verified in referenced
SDS documents.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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